Cas no 21125-10-0 (2-Bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-Bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 21125-10-0
• MF: C₅H₆BrN₃OS
• MW: 236.089638233185
• CID: 5053266
• Update Time: 2025-05-21

2-Bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-Bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C5H6BrN3OS/c1-3-8-9-5(11-3)7-4(10)2-6/h2H2,1H3,(H,7,9,10)
• InChI Key： GDQGIQUOFWETBE-UHFFFAOYSA-N
• SMILES： BrCC(NC1=NN=C(C)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1

Additional information on 2-Bromo-n-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Professional Introduction of 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide (CAS No. 21125-10-0)

2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide is a chemical compound with the CAS registry number 21125-10-0. This compound belongs to the class of organic compounds known as acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The structure of this compound includes a bromine atom attached to a carbon chain, a thiadiazole ring system, and an acetamide functional group. These structural features make it a versatile molecule with potential applications in various fields, including pharmaceuticals and agrochemicals.

The thiadiazole ring system in 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide is a five-membered heterocyclic ring containing one sulfur atom and two nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions. The presence of the methyl group at position 5 of the thiadiazole ring adds further complexity to the molecule's structure and may influence its reactivity and biological activity.

Recent studies have highlighted the potential of thiadiazole-containing compounds in drug discovery. For instance, research has shown that such compounds can exhibit anti-inflammatory, antifungal, and anticancer properties. The bromine atom in 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide may play a crucial role in modulating these activities by influencing the molecule's electronic properties and reactivity.

The synthesis of 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide typically involves multi-step organic reactions. These steps often include the formation of the thiadiazole ring through condensation reactions followed by functionalization with bromine and acetamide groups. The optimization of these synthetic routes has been a focus of recent research to improve yield and purity.

In terms of applications, thiadiazole derivatives like this compound are being explored for their potential use as herbicides and fungicides in agriculture. Their ability to inhibit specific enzymes or pathways involved in plant growth or fungal infection makes them promising candidates for crop protection products.

Moreover, acetamides are widely used as intermediates in pharmaceutical synthesis due to their ability to form stable amide bonds. The combination of an acetamide group with a thiadiazole ring in this compound opens up possibilities for its use as a building block in drug development.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity of compounds like 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide using molecular docking studies. These studies provide insights into how the molecule interacts with target proteins at the molecular level, aiding in the design of more effective drugs.

In conclusion, 2-Bromo-N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Acetamide (CAS No. 21125-10-0) is a structurally complex compound with diverse potential applications. Its unique combination of functional groups makes it a valuable molecule for further research and development across various industries.